2-(3-Phenylpropyl)butanedioic acid

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 2-(3-phenylpropyl)butanedioic acid
• InChI: InChI=1S/C13H16O4/c14-12(15)9-11(13(16)17)8-4-7-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,15)(H,16,17)
• InChI Key: ZZJMHFGRUXTWRG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCCC(CC(=O)O)C(=O)O

Description

2-(3-Phenylpropyl)butanedioic acid, also known as Phenylbutyrate (PB), is a chemical compound that has been studied for its potential therapeutic applications. PB is a derivative of butyric acid, which is a short-chain fatty acid that is naturally produced in the human body. PB has been found to have various biochemical and physiological effects, making it an interesting compound for scientific research.

Mechanism of Action

The exact mechanism of action of PB is not fully understood, but it is believed to act through multiple pathways. PB has been found to increase histone acetylation, which can lead to changes in gene expression and cellular function. PB has also been shown to activate the peroxisome proliferator-activated receptor (PPAR) pathway, which plays a role in regulating metabolism and inflammation.
Biochemical and Physiological Effects:
PB has been found to have various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and neuroprotective effects. PB has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. PB has also been found to induce apoptosis in cancer cells, leading to tumor cell death. Additionally, PB has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using PB in lab experiments is its potential therapeutic applications in various diseases. PB has been found to have anti-inflammatory and anti-tumor effects, making it a promising compound for cancer treatment. PB has also been shown to improve cognitive function in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. However, one limitation of using PB in lab experiments is its potential toxicity at high doses. Further research is needed to determine the optimal dosages for PB in different disease models.

Future Directions

There are several future directions for research on PB. One area of interest is the potential use of PB in combination with other compounds for cancer treatment. PB has been found to have anti-tumor effects, and combining it with other compounds could enhance its therapeutic potential. Additionally, further research is needed to determine the optimal dosages and treatment regimens for PB in different disease models. Finally, more studies are needed to fully understand the mechanisms of action of PB and its potential applications in other diseases.

Synthesis Methods

PB can be synthesized through the esterification of butyric acid with phenyl ethanol, followed by the oxidation of the resulting ester with potassium permanganate. This synthesis method has been used in several studies to produce PB for research purposes.

Scientific Research Applications

PB has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and metabolic disorders. PB has been found to have anti-inflammatory and anti-tumor effects, making it a promising compound for cancer treatment. PB has also been shown to improve cognitive function in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, PB has been found to have potential in treating metabolic disorders, such as diabetes and obesity.